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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-study comparison of NO-711 (also known as NNC-

711), a selective GABA transporter 1 (GAT-1) inhibitor, with other alternative GABA reuptake

inhibitors. The information presented herein is intended to support research and development

efforts by offering a consolidated overview of key performance data, experimental

methodologies, and the underlying mechanism of action.

Mechanism of Action: GAT-1 Inhibition
NO-711 exerts its effects by selectively inhibiting the GAT-1 transporter, which is primarily

responsible for the reuptake of the neurotransmitter gamma-aminobutyric acid (GABA) from the

synaptic cleft into presynaptic neurons and surrounding glial cells. By blocking this reuptake

mechanism, NO-711 effectively increases the concentration and prolongs the action of GABA

in the synapse. This enhancement of GABAergic neurotransmission, the primary inhibitory

pathway in the central nervous system, is the basis for its anticonvulsant and other neurological

effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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